4,4-dimethyl-2-oxo-1-phenyl-3-pyrrolidinyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-phenylpropanoate

• Molecular Formula: C29H26N2O5
• Molecular Weight: 482.5 g/mol
• IUPAC Name: (4,4-dimethyl-2-oxo-1-phenylpyrrolidin-3-yl) 2-(1,3-dioxoisoindol-2-yl)-3-phenylpropanoate
• InChI: InChI=1S/C29H26N2O5/c1-29(2)18-30(20-13-7-4-8-14-20)27(34)24(29)36-28(35)23(17-19-11-5-3-6-12-19)31-25(32)21-15-9-10-16-22(21)26(31)33/h3-16,23-24H,17-18H2,1-2H3
• InChI Key: PHQMUOIUUGXQDU-UHFFFAOYSA-N
• SMILES: CC1(CN(C(=O)C1OC(=O)C(CC2=CC=CC=C2)N3C(=O)C4=CC=CC=C4C3=O)C5=CC=CC=C5)C

Description

4,4-dimethyl-2-oxo-1-phenyl-3-pyrrolidinyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-phenylpropanoate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4,4-dimethyl-2-oxo-1-phenyl-3-pyrrolidinyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-phenylpropanoate is not fully understood. However, it has been suggested that it may act as an inhibitor of certain enzymes involved in cancer cell proliferation and neurodegenerative processes.
Biochemical and Physiological Effects:
Studies have shown that 4,4-dimethyl-2-oxo-1-phenyl-3-pyrrolidinyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-phenylpropanoate can induce apoptosis (programmed cell death) in certain cancer cell lines. It has also been found to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4,4-dimethyl-2-oxo-1-phenyl-3-pyrrolidinyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-phenylpropanoate in lab experiments is its potential as a lead compound for the development of new anticancer and neuroprotective drugs. However, its mechanism of action is not fully understood, and further research is needed to fully explore its potential.

Future Directions

Future research directions for 4,4-dimethyl-2-oxo-1-phenyl-3-pyrrolidinyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-phenylpropanoate include further exploration of its mechanism of action, optimization of its chemical structure for improved activity, and development of new drugs based on its structure. Additionally, its potential as a diagnostic tool for certain cancers and neurodegenerative diseases should be explored.

Synthesis Methods

The synthesis of 4,4-dimethyl-2-oxo-1-phenyl-3-pyrrolidinyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-phenylpropanoate involves the reaction between 1,3-dioxo-1,3-dihydro-2H-isoindole-2-carboxylic acid and 4,4-dimethyl-2-oxo-1-phenyl-3-pyrrolidinecarboxylic acid ethyl ester in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified through column chromatography.

Scientific Research Applications

4,4-dimethyl-2-oxo-1-phenyl-3-pyrrolidinyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-phenylpropanoate has potential applications in various scientific research fields such as medicinal chemistry, drug discovery, and neuroscience. It has been found to have activity against certain cancer cell lines, and its potential as an anticancer agent is being explored. It has also shown promise in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.